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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936 Get Quote

Application Notes for 5-Bromo-5-Nitro-1,3-Dioxane
Introduction

5-Bromo-5-Nitro-1,3-Dioxane, commonly known as Bronidox, is a synthetic antimicrobial

compound used as a preservative in a variety of applications.[1][2][3] It is effective against a

broad spectrum of microorganisms, including Gram-positive and Gram-negative bacteria, as

well as fungi and yeasts.[1][4][5][6] Its primary function is to prevent or retard microbial growth,

thereby protecting products from spoilage and extending their shelf life.[1][7]

Mechanism of Action

The antimicrobial activity of 5-Bromo-5-Nitro-1,3-Dioxane stems from its ability to oxidize

essential protein thiols within microbial cells.[1][2][5][8] This oxidation disrupts critical enzymatic

functions, leading to the inhibition of enzyme activity and, consequently, the cessation of

microbial growth and reproduction.[2][4][8]
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Caption: Mechanism of action for 5-Bromo-5-Nitro-1,3-Dioxane.

Applications

5-Bromo-5-Nitro-1,3-Dioxane is utilized across several industries due to its efficacy as a

preservative. Key applications include:

Cosmetics and Personal Care: Primarily used in rinse-off products such as shampoos,

conditioners, and foam baths.[1][9][10][11]

Immunology: Employed for the preservation of biological materials like antibodies and

antisera, often as a substitute for sodium azide.[1][6][10][11]

In Vitro Diagnostics: Used as a preservative in reagents, diluents, and buffers.[12]

Industrial Products: Incorporated into water systems, paints, cutting oils, and for leather

processing.[1]

Quantitative Data: Recommended Concentrations
The effective concentration of 5-Bromo-5-Nitro-1,3-Dioxane varies depending on the

application and the expected level of microbial challenge.
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Application Area
Recommended
Concentration (%)

Target
Microorganisms

Notes

Cosmetics (Rinse-off) ≤ 0.1%
Bacteria, Yeasts,

Fungi

Maximum

concentration

permitted in the EU.[9]

Not for use in leave-

on products or in

formulations with

amines/amides.[7][9]

[13]

Immunology Reagents 0.1% - 0.5%
Bacteria, Yeasts,

Fungi

Preserves antibodies

and antisera.[1][10]

[11]

In Vitro Diagnostics 0.1% - 0.5% Bacteria, Fungi

For reagents with less

than 10% protein

content.[12]

General Formulations 0.05% - 0.2% Broad Spectrum

Typical range for

general preservative

use.[2]

Protocols for Efficacy Testing
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the procedure to determine the lowest concentration of 5-Bromo-5-Nitro-
1,3-Dioxane that completely inhibits the visible growth of a microorganism in vitro.[14][15]

Materials:

5-Bromo-5-Nitro-1,3-Dioxane (Bronidox)

Sterile 96-well microtiter plates

Test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Candida

albicans)
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Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud

Dextrose Broth for fungi)[14]

Sterile saline or phosphate-buffered saline (PBS)

Microbial inoculum standardized to 0.5 McFarland standard

Pipettes and sterile tips

Incubator

Procedure:

Prepare Stock Solution: Prepare a stock solution of 5-Bromo-5-Nitro-1,3-Dioxane in a

suitable solvent (e.g., DMSO, Ethanol).[16] Note: If using a commercial solution like Bronidox

L (10% active ingredient), calculate dilutions accordingly.[12]

Prepare Inoculum: Culture the test microorganism overnight. Suspend colonies in sterile

broth to match a 0.5 McFarland turbidity standard. Dilute this suspension (typically 1:100 or

1:20) in the appropriate broth to achieve a final concentration of approximately 5 x 10^5

CFU/mL for bacteria or 0.5-2.5 x 10^5 CFU/mL for yeast in the wells.[14]

Serial Dilution: a. Add 100 µL of sterile broth to all wells of a 96-well plate. b. Add 100 µL of

the 5-Bromo-5-Nitro-1,3-Dioxane stock solution to the first well and mix thoroughly. c.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the plate. Discard 100 µL from the last well.

Inoculation: Add 100 µL of the prepared microbial inoculum to each well. This will bring the

final volume to 200 µL and halve the concentration of the preservative in each well.

Controls:

Positive Control (Growth): A well containing 100 µL of broth and 100 µL of inoculum (no

preservative).

Negative Control (Sterility): A well containing 200 µL of sterile broth only.
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Incubation: Cover the plate and incubate at the optimal temperature for the test organism

(e.g., 37°C for 18-24 hours for most bacteria and yeasts).

Reading Results: The MIC is the lowest concentration of 5-Bromo-5-Nitro-1,3-Dioxane in

which no visible growth (turbidity) is observed.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
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Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

This protocol is a follow-up to the MIC test to determine the lowest concentration of the

preservative that kills the microorganism.

Materials:

Results from the MIC test (microtiter plate)

Sterile agar plates (e.g., Mueller-Hinton Agar)

Sterile pipette or inoculating loop

Procedure:

Select Wells: Identify the MIC well and all wells with higher concentrations (those showing no

growth).

Subculture: Take a small aliquot (e.g., 10 µL) from each of these selected wells.[14]

Plate: Streak the aliquot onto a fresh agar plate. Label each plate corresponding to the well

concentration.

Incubate: Incubate the agar plates under the same conditions as the MIC test.

Reading Results: The MBC is the lowest concentration from the MIC plate that results in no

microbial growth on the subcultured agar plate.

Safety and Handling
Irritation: 5-Bromo-5-Nitro-1,3-Dioxane can cause significant skin and eye irritation at

concentrations of 0.5% and higher.[13][17] Use appropriate personal protective equipment

(PPE), including gloves and safety glasses.

Storage: Store in a cool, dry, and dark place away from strong oxidizing agents.[1][2] The

compound can be sensitive to light and heat.[2][11]
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Formulation Incompatibility: Avoid use in cosmetic products containing amines or amides, as

this can lead to the formation of potentially harmful nitrosamines or nitrosamides.[7][13] The

antimicrobial efficacy can be diminished by substances containing thiol (-SH) groups, such

as cysteine.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Bromo-5-Nitro-1,3-Dioxane concentration for
preventing microbial growth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667936#5-bromo-5-nitro-1-3-dioxane-concentration-
for-preventing-microbial-growth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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